Cas no 7681-76-7 (Ronidazole)

Ronidazole is a nitroimidazole derivative with potent antiprotozoal and antibacterial properties. It is primarily used in veterinary medicine to treat infections caused by anaerobic bacteria and protozoa, such as Histomonas meleagridis in poultry and Trichomonas species in pigeons. The compound works by disrupting microbial DNA synthesis through the reduction of its nitro group, leading to cytotoxic effects. Ronidazole is known for its high efficacy, broad-spectrum activity, and favorable pharmacokinetic profile, ensuring effective tissue penetration. Its stability and low solubility in water make it suitable for oral administration. Proper dosing is critical to minimize potential resistance and ensure therapeutic success.

Ronidazole structure

Product Name:Ronidazole

CAS No:7681-76-7

MF:C₆H₈N₄O₄

MW:200.15212059021

MDL:MFCD00133801

CID:47656

PubChem ID:329823648

Update Time:2025-11-05

Ronidazole Chemical and Physical Properties

Names and Identifiers

- (1-Methyl-5-nitro-1H-imidazol-2-yl)methyl carbamate
- 1-methyl-5-nitroimidazol-2-ylmethyl carbamate
- Ronidazole
- (1-methyl-5-nitroimidazol-2-yl)methyl carbamate
- 2-carbamoyloxymethyl-1-methyl-5-nitro-1H-imidazole
- 2-Carbamoyloxymethyl-1-methyl-5-nitro-imidazol
- Dugro
- Ridazole
- Ridzol
- Ridzol P
- Ronidazol
- 1-Methyl-2-(carbamoyloxymethyl)-5-nitroimidazole
- RONIDAZOLE [USAN]
- FT-0674456
- FT-0674455
- D05752
- Prestwick1_001115
- Ronidazole (1000 ug/mL in Methanol)
- HMS1571O12
- Ronidazol (INN-Spanish)
- DTXCID4025400
- AKOS016014971
- S4062
- NINDS_000927
- Ronidazol [INN-Spanish]
- carbamic acid (1-methyl-5-nitro-2-imidazolyl)methyl ester
- SMR000058887
- CHEMBL290299
- NSC 757865
- KBio2_006763
- Ronidazolum
- KBio3_002481
- 1H-Imidazole-2-methanol, 1-methyl-5-nitro-, carbamate (ester)
- CHEBI:141154
- NCGC00257484-01
- BRN 0886221
- Ronidazole [USAN:INN:BAN]
- NCGC00016685-01
- Prestwick3_001115
- SCHEMBL635714
- CCG-40249
- (1-methyl-5-nitro-imidazol-2-yl)methyl carbamate
- Tox21_110560
- Ronidazol-pharmachim [Bulgarian]
- Spectrum_001147
- Q7365706
- HMS2092H21
- SPBio_003115
- HMS1921L13
- 1H-Imidazole-2-methanol, 1-methyl-5-nitro-, carbamate
- HMS3652I06
- NSC757865
- 7681-76-7
- Ronidazole (USAN)
- SW197236-3
- RONIDAZOLE (MART.)
- HMS3715O12
- Pharmakon1600-01501154
- Spectrum3_001461
- (1-Methyl-5-nitro-1H-imidazol-2-yl)methyl carbamate #
- SR-01000000287
- NCGC00016685-07
- Ronidazolum (INN-Latin)
- BSPBio_002981
- AB00052226_14
- AS-10175
- RONIDAZOLE [MI]
- KBio2_004195
- CHEBI:94804
- Ronidazole; (1-Methyl-5-nitro-imidazol-2-yl)methyl carbamate
- 1-Methyl-5-nitroimidazole-2-methanol carbamate ester
- Tox21_110560_1
- NS00000699
- IDI1_000927
- HMS3370P07
- MFCD00133801
- Prestwick0_001115
- MCMN
- SR-01000000287-2
- 1-methyl-5-nitro-1H-imidazole-2-methanol carbamate ester
- AI3-27430
- Carbamidsaeure-((1-methyl-5-nitroimidazol-2-yl)methyl)ester
- RONIDAZOLE [MART.]
- Spectrum4_000450
- NCGC00016685-05
- Prestwick2_001115
- Ronidazole, analytical standard
- Tox21_303404
- BRD-K94266545-001-15-9
- Imidazole-2-methanol, 1-methyl-5-nitro-, carbamate
- PQFRTXSWDXZRRS-UHFFFAOYSA-N
- AB00052226
- A19431
- NCGC00021749-05
- NCGC00016685-02
- KBioSS_001627
- SBI-0051664.P002
- NCGC00016685-04
- KBio2_001627
- NCGC00016685-11
- KBioGR_000840
- HMS2236G04
- 5-23-10-00553 (Beilstein Handbook Reference)
- AB00052226_15
- KBio1_000927
- UNII-E01R4M1063
- NCGC00021749-03
- MLS000028665
- E01R4M1063
- Ronidazolum [INN-Latin]
- SPBio_001253
- 1-Methyl-2-carbamoyloxymethyl-5-nitroimidazole
- BSPBio_001250
- DTXSID6045400
- RONIDAZOLE [INN]
- NCGC00016685-03
- SR-01000000287-3
- Spectrum2_001037
- BPBio1_001375
- HMS502O09
- HY-B0565
- SPECTRUM1501154
- Ronidazol-pharmachim
- NCGC00016685-06
- NCGC00021749-04
- EINECS 231-675-1
- 1-Methyl-5-nitro-1H-imidazole-2-methanol 2-Carbamate
- DivK1c_000927
- 1-Methyl-5-nitro-1H-imidazole-2-methanol carbamate ester
- Opera_ID_1383
- NSC-757865
- Spectrum5_001151
- CAS-7681-76-7
- 1-methyl-5-nitro-1h-imidazole-2-methanolcarbamateester
- HMS2098O12
- DA-57510
- BRD-K94266545-001-24-1
- BRD-K94266545-001-23-3
- MDL： MFCD00133801
- Inchi： 1S/C6H8N4O4/c1-9-4(3-14-6(7)11)8-2-5(9)10(12)13/h2H,3H2,1H3,(H2,7,11)
- InChI Key： PQFRTXSWDXZRRS-UHFFFAOYSA-N
- SMILES： O(C(N)=O)CC1=NC=C([N+](=O)[O-])N1C

Computed Properties

Exact Mass: 200.05500
Monoisotopic Mass: 200.055
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP4: 0.4
Topological Polar Surface Area: 116A^2
Isotope Atom Count: 0
XLogP3: _0.4
Topological Polar Surface Area: 116A^2

Experimental Properties

Color/Form: Opalescent crystals
Density: 1.5359 (rough estimate)
Melting Point: 167-169°
Boiling Point: 502.3°C at 760 mmHg
Flash Point: 257.6°C
Refractive Index: 1.6500 (estimate)
PSA: 115.96000
LogP: 1.14710
pka: 1.2(at 25℃)
Solubility: Slightly soluble in methanol and ethyl acetate, insoluble in benzene, isooctane and carbon tetrachloride

Ronidazole Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Safety Instruction： S22-S24/25
RTECS：NI6803000
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Ronidazole Customs Data

Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ronidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B0565-10mM*1mLinDMSO	Ronidazole	7681-76-7	99.79%	10mM*1mLinDMSO	￥550	2022-05-18
MedChemExpress	HY-B0565-500mg	Ronidazole	7681-76-7	99.79%	500mg	￥599	2025-04-16
MedChemExpress	HY-B0565-1g	Ronidazole	7681-76-7	99.79%	1g	￥719	2025-04-16
MedChemExpress	HY-B0565-5g	Ronidazole	7681-76-7	99.79%	5g	￥900	2022-05-18
S e l l e c k ZHONG GUO	S4062-50mg	Ronidazole	7681-76-7	99.92%	50mg	¥794.78	2023-09-15
TRC	R640200-50mg	Ronidazole	7681-76-7		50mg	$ 74.00	2023-09-06
TRC	R640200-500mg	Ronidazole	7681-76-7		500mg	$ 121.00	2023-09-06
TRC	R640200-1g	Ronidazole	7681-76-7		1g	$164.00	2023-05-17
TRC	R640200-2g	Ronidazole	7681-76-7		2g	$187.00	2023-05-17
TRC	R640200-5g	Ronidazole	7681-76-7		5g	$ 213.00	2023-09-06

Ronidazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:7681-76-7)Ronidazole

Order Number:LE12706

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:07

Price ($):discuss personally

Email:18501500038@163.com

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3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. Alt-proteins: A promising future
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

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